Cas no 602262-05-5 (3,4-dimethylphenyl isocyanide)

• Product Name: 3,4-dimethylphenyl isocyanide
• CAS No: 602262-05-5
• MF: C₉H₉N
• MW: 131.174462080002
• CID: 839211
• PubChem ID: 5238161
• Update Time: 2026-04-29

3,4-dimethylphenyl isocyanide Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-isocyano-1,2-dimethyl- (9CI)
• 4-Isocyano-1,2-dimethylbenzene
• 3,4-dimethylphenyl isocyanide

Additional information on 3,4-dimethylphenyl isocyanide

Recent Advances in the Application of 3,4-Dimethylphenyl Isocyanide (CAS: 602262-05-5) in Chemical Biology and Pharmaceutical Research

3,4-Dimethylphenyl isocyanide (CAS: 602262-05-5) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique reactivity and structural properties. Recent studies have highlighted its potential in the development of novel therapeutic agents, chemical probes, and materials. This research brief synthesizes the latest findings on the applications and mechanistic insights of this compound, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3,4-dimethylphenyl isocyanide as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers utilized its isocyanide group for Ugi-type multicomponent reactions, enabling rapid generation of diverse compound libraries. Notably, several derivatives showed promising activity against challenging targets such as the MDM2-p53 interaction, with IC50 values in the low micromolar range.

In materials science, a breakthrough application was reported in Advanced Materials (2024), where 3,4-dimethylphenyl isocyanide served as a ligand for constructing metal-organic frameworks (MOFs) with exceptional stability and porosity. The dimethylphenyl moiety provided steric hindrance that prevented framework collapse, while the isocyanide group enabled strong coordination to transition metals. These MOFs demonstrated remarkable performance in drug delivery applications, particularly for controlled release of hydrophobic anticancer agents.

Mechanistic studies published in Chemical Science (2023) revealed new insights into the compound's reactivity patterns. Using advanced spectroscopic techniques combined with computational modeling, researchers elucidated the electronic effects of the dimethyl substitution on the isocyanide's reactivity. The ortho-methyl groups were found to significantly influence the compound's steric profile without substantially altering its electronic properties, making it particularly useful for selective reactions in complex molecular environments.

From a safety and pharmacokinetic perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2024) have provided important data on 3,4-dimethylphenyl isocyanide derivatives. While the parent compound shows moderate cytotoxicity (LC50 = 32 μM in HepG2 cells), strategic modifications of its structure have yielded derivatives with improved safety profiles. These findings are particularly relevant for pharmaceutical applications where toxicity is a critical consideration.

The compound has also found applications in chemical biology as a versatile reporter group. A Nature Chemical Biology publication (2023) described its use in developing activity-based protein profiling (ABPP) probes. The isocyanide moiety served as both a reactive handle for target engagement and a spectroscopic reporter, enabling simultaneous target identification and characterization of binding environments through vibrational spectroscopy.

Looking forward, the unique properties of 3,4-dimethylphenyl isocyanide position it as a valuable tool for addressing several challenges in drug discovery and chemical biology. Current research directions include exploring its potential in targeted covalent inhibitor design, development of novel bioorthogonal reactions, and creation of smart materials for biomedical applications. The compound's versatility and the growing understanding of its reactivity patterns suggest it will continue to play an important role in advancing research across multiple disciplines in the chemical and pharmaceutical sciences.